1-Cyclopropyl-1-(2,4-difluorophenyl)ethanol

• Molecular Formula: C11H12F2O
• Molecular Weight: 198.21 g/mol
• IUPAC Name: 1-cyclopropyl-1-(2,4-difluorophenyl)ethanol
• InChI: InChI=1S/C11H12F2O/c1-11(14,7-2-3-7)9-5-4-8(12)6-10(9)13/h4-7,14H,2-3H2,1H3
• InChI Key: AIDRZOCKGNBJFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)(C2=C(C=C(C=C2)F)F)O

Description

1-Cyclopropyl-1-(2,4-difluorophenyl)ethanol is a useful research compound. Its molecular formula is C11H12F2O and its molecular weight is 198.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.50 g (9.61 mmol) of 2′,4′-difluoroacetophenone were dissolved at 0° C. in 8 ml of diethyl ether, and 38.4 ml (19.21 mmol) of a 0.5N solution of cyclopropylmagnesium bromide in tetrahydrofuran were slowly added dropwise. Stirring at 0° C. for 1 h was followed by warming to RT, and the reaction solution was mixed with water and ethyl acetate, and the phases were separated. The organic phase was washed with saturated aqueous sodium chloride solution and dried over sodium sulfate, and the solvents were removed in vacuo. The crude product was purified by preparative HPLC (mobile phase: acetonitrile-water gradient) to result in 0.63 g (33% of theory) of the title compound.